4-ethyl-N-(2-fluoro-5-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-(2-fluoro-5-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-3-12-5-7-13(8-6-12)20(18,19)17-15-10-11(2)4-9-14(15)16/h4-10,17H,3H2,1-2H3
• InChI Key: GXAPRCVTNWTQBD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C)F
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

4-ethyl-N-(2-fluoro-5-methylphenyl)benzenesulfonamide is a chemical compound with potential applications in various fields, including medicinal chemistry. Its structural analogs have been widely studied for their diverse biological activities.

Synthesis Analysis

The synthesis of related benzenesulfonamide derivatives typically involves the condensation of appropriate sulfonamides with fluorine or methyl substituted benzaldehydes or benzoic acids. The introduction of a fluorine atom in the structure has been shown to enhance the potency and selectivity of these compounds in some cases, as evidenced in the synthesis of compounds like JTE-522, a selective cyclooxygenase-2 inhibitor (Hashimoto et al., 2002).

Molecular Structure Analysis

Benzenesulfonamides exhibit diverse crystal structures, influenced by various intermolecular interactions. For instance, the crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide display two- and three-dimensional architectures, respectively, shaped by interactions like C—H⋯πaryl and C—H⋯O interactions (Rodrigues et al., 2015).

Chemical Reactions and Properties

Benzenesulfonamides can undergo various chemical reactions, primarily influenced by the substituents on the phenyl ring and the presence of functional groups. These reactions often modify their biological activity, as seen in compounds designed as COX-2 inhibitors (Hashimoto et al., 2002).

Physical Properties Analysis

The physical properties of benzenesulfonamides, such as solubility, melting point, and crystallinity, are dependent on their molecular structure. The arrangement of molecules in the crystal lattice, influenced by intermolecular interactions, dictates these properties.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential biological activity, are governed by the electronic structure and substituents of the benzenesulfonamide moiety. For example, the introduction of fluorine atoms has been shown to enhance selectivity and potency in COX-2 inhibition (Hashimoto et al., 2002).